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Compound of Interest

Compound Name: Cobalt(ll) acetylacetonate

Cat. No.: B1366596

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
Cobalt(ll) acetylacetonate [Co(acac)z] mediated Barbier coupling reaction in an aqueous
medium. This environmentally benign method allows for the efficient synthesis of homoallylic
alcohols, which are valuable intermediates in the development of new pharmaceuticals and
other biologically active molecules.

Introduction

The Barbier reaction is a powerful tool for the formation of carbon-carbon bonds. The use of
Cobalt(ll) acetylacetonate as a catalyst in conjunction with a mediator like tin(ll) chloride
(SnCl2) in water presents a green and efficient alternative to traditional organometallic reactions
that require anhydrous and inert conditions.[1][2][3] This methodology is applicable to a wide
range of carbonyl compounds, including aromatic, aliphatic, and a,3-unsaturated aldehydes
and ketones, reacting with allyl halides to produce the corresponding homoallylic alcohols in
high yields.[1][2][3] A significant advantage of this catalytic system is the reusability of the
Co(acac): catalyst over several cycles with consistent performance.[1][2]
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o Green Chemistry: The reaction is performed in water, reducing the need for volatile and
hazardous organic solvents.

o High Yields: A broad range of carbonyl substrates are converted to their corresponding
homoallylic alcohols with high efficiency.[1][2][3]

o Catalyst Reusability: The Cobalt(ll) acetylacetonate catalyst can be recovered and reused
for multiple reaction cycles.[1][2]

e Broad Substrate Scope: The reaction is effective for aromatic, aliphatic, and a,B-unsaturated
aldehydes and ketones.[1][2][3]

Experimental Protocols
General Procedure for Co(acac)z-Mediated Barbier
Coupling

This protocol outlines the general steps for the allylation of a carbonyl compound using
Co(acac)z and SnClz in water.

Materials:

Cobalt(ll) acetylacetonate dihydrate [Co(acac)z-2H20]

 Tin(ll) chloride dihydrate (SnCl2:2H20)

e Carbonyl compound (e.g., benzaldehyde)

e Allyl bromide

e Deionized water

» Diethyl ether or Ethyl acetate (for extraction)

e Anhydrous sodium sulfate or magnesium sulfate

o Standard laboratory glassware
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e Magnetic stirrer and stir bar
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine the
carbonyl compound (1.0 mmol), allyl bromide (1.5 mmol), and tin(ll) chloride dihydrate (2.0
mmol).

e Solvent and Catalyst Addition: Add deionized water (10 mL) to the flask, followed by the
addition of a catalytic amount of Cobalt(ll) acetylacetonate dihydrate (0.05 mmol, 5 mol%).

e Reaction: Stir the resulting mixture vigorously at room temperature. The reaction progress
can be monitored by thin-layer chromatography (TLC). Reaction times may vary depending
on the substrate, but are typically in the range of 2-6 hours.

e Workup: Upon completion of the reaction, quench the mixture by adding a saturated
agueous solution of sodium bicarbonate (10 mL).

o Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 15 mL).

e Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium
sulfate or magnesium sulfate. Filter the drying agent and concentrate the solvent under
reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel using
an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure
homoallylic alcohol.

Data Presentation

The following tables summarize the typical yields obtained for the Co(acac)z-mediated Barbier
coupling of various carbonyl substrates with allyl bromide in water.

Table 1: Allylation of Aromatic Aldehydes
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Entry Aldehyde Product Yield (%)
1 Benzaldehyde 1-Phenylbut-3-en-1-ol 92
4- 1-(p-Tolyl)but-3-en-1-
) (p-Tolyl) o5
Methylbenzaldehyde ol
4 1-(4-
3 Methoxyphenyl)but-3- 94
Methoxybenzaldehyde
en-1-ol
4 1-(4-
4 Chlorophenyl)but-3- 20
Chlorobenzaldehyde
en-1-ol
1-(Naphthalen-2-

5 2-Naphthaldehyde 88

yl)but-3-en-1-ol
Table 2: Allylation of Aliphatic Aldehydes and Ketones

Entry Substrate Product Yield (%)

1 Heptanal Dec-1-en-4-ol 85

) Cyclohexanecarboxal 1-Cyclohexylbut-3-en- 88

dehyde 1-ol
) 1-Phenylhexa-1,5-

3 Cinnamaldehyde _ 82
dien-3-ol
2-Phenylpent-4-en-2-

4 Acetophenone | 78
0

5 Cyclohexanone 1-Allylcyclohexan-1-ol 80

Visualizations

Experimental Workflow
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Caption: General experimental workflow for the Cobalt(ll) acetylacetonate mediated Barbier
coupling in water.
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Caption: Proposed catalytic cycle for the Co(acac)z-mediated Barbier coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mediated-barbier-coupling-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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